(E)-4-oxonon-2-enoic acid

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: (E)-4-oxonon-2-enoic acid
• InChI: InChI=1S/C9H14O3/c1-2-3-4-5-8(10)6-7-9(11)12/h6-7H,2-5H2,1H3,(H,11,12)/b7-6+
• InChI Key: QHYBPAALYZNWPK-VOTSOKGWSA-N
• Isomeric SMILES: CCCCCC(=O)/C=C/C(=O)O
• SMILES: CCCCCC(=O)C=CC(=O)O
• Synonyms: 4-oxo-2-nonenoic acid; 4-oxonon-2-enoic acid

Description

(E)-4-oxonon-2-enoic acid is a natural product found in Streptomyces olivaceus with data available.

Scientific Research Applications

• Synthesis and Material Science :

  • Maraş, Altay, and Ballini (2008) developed a high-yield synthesis of (E)-4-oxonon-2-enoic acid from 2-methoxyfuran, which offers a new pathway for creating this compound efficiently (Maraş, Altay, & Ballini, 2008).
  • Zhestkij et al. (2021) synthesized a derivative of 4-oxo-4-(p-tolyl)but-2-enoic acid for use in luminescent molecular crystals, highlighting its potential in photoluminescent materials (Zhestkij et al., 2021).

• Chemical Structure Analysis :

  • Sonneck et al. (2015) reported the molecular structures of (E)-non-2-enoic acid and (E)-dec-2-enoic acid, contributing to the understanding of the structural properties of similar compounds (Sonneck, Peppel, Spannenberg, & Wohlrab, 2015).

• Pharmaceutical Research and Biomedical Applications :

  • Oktay et al. (2016) synthesized derivatives of (Z)-4-oxo-4-(arylamino)but-2-enoic acid, evaluating their inhibitory activities against human carbonic anhydrase isoenzymes, which are significant for therapeutic applications (Oktay et al., 2016).
  • Abdel-Atty et al. (2014) designed carboxylic acid derivatives, including (E)-4-oxo-4-(arylamino)but-2-enoic acids, and evaluated their cytotoxic effects, highlighting their potential in cancer therapy (Abdel-Atty et al., 2014).

• Organic Chemistry :

  • Tolstoluzhsky et al. (2008) discussed the synthesis of derivatives of 4-(hetero)aryl-4-oxobut-2-enoic acid as building blocks in the synthesis of biologically active compounds, emphasizing the compound's versatility in organic synthesis (Tolstoluzhsky, Gorobets, Kolos, & Desenko, 2008).

• Antioxidant Activity :

  • Ardjani and Mekelleche (2016) studied the antioxidant activity of 4-oxobut-2-enoic acid derivatives, highlighting their potential in pharmaceutical and nutraceutical applications (Ardjani & Mekelleche, 2016).